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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

Technical Support Center: Managing Strontium
Nitride Reactivity
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the high reactivity of strontium nitride (Sr₃N₂)

with water and air.

Troubleshooting Guides
Issue 1: Rapid Degradation of Strontium Nitride Upon Opening a New Container

Question: I just opened a new bottle of strontium nitride, and it appears to have already

partially decomposed. There is a faint odor of ammonia. What happened, and what should I

do?

Answer: Strontium nitride is extremely sensitive to moisture.[1][2] Even minute amounts of

atmospheric humidity can initiate the hydrolysis reaction, producing strontium hydroxide and

ammonia gas (NH₃), which is the likely source of the odor.[1] The reaction is:

Sr₃N₂ + 6H₂O → 3Sr(OH)₂ + 2NH₃[1]

Immediate Actions:
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If not already done, immediately move the container into an inert atmosphere

environment, such as a glovebox.

If a glovebox is unavailable, purge the container headspace with a dry, inert gas (e.g.,

argon or nitrogen) and seal it tightly.

For future use, ensure the material is handled exclusively under inert conditions.

Troubleshooting Workflow:

Troubleshooting: Compromised Strontium Nitride
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Workflow for addressing a compromised strontium nitride container.

Issue 2: Gas Evolution and Pressure Buildup During an Experiment

Question: I am using strontium nitride in a non-aqueous solvent, but I am observing gas

evolution and a pressure increase in my sealed reaction vessel. What is happening?

Answer: The most likely cause is the presence of trace amounts of water in your solvent or

on your glassware. Strontium nitride is highly reactive towards protic solvents, with water

being a primary reactant.[1] The gas you are observing is ammonia, a byproduct of the

hydrolysis reaction.
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Ensure adequate ventilation and be cautious of potential over-pressurization of your

vessel.

If possible, vent the reaction vessel to a fume hood or a scrubbing system.

Review your experimental protocol for potential sources of moisture contamination.

Preventative Measures:

Solvent Purity: Use freshly dried, anhydrous solvents. Ensure the water content is minimal

(ideally <10 ppm).

Glassware Preparation: Oven-dry all glassware at a high temperature (e.g., 150 °C) for

several hours and cool under a stream of dry, inert gas before use.

Inert Atmosphere: Conduct all transfers and reactions under a rigorously maintained inert

atmosphere.

Frequently Asked Questions (FAQs)
Q1: What is the primary reaction of strontium nitride with air?

A1: Strontium nitride reacts with moisture in the air to form strontium hydroxide and

ammonia.[1][2] At temperatures above 200 °C, it will also react with oxygen to produce

strontium oxide and nitrogen oxides.[1]

Q2: How should I store strontium nitride?

A2: It must be stored in a tightly sealed container in a dry, well-ventilated area, under an

inert gas like nitrogen or argon.

Q3: What are the signs of strontium nitride decomposition?

A3: The most common sign is the smell of ammonia due to reaction with moisture.

Visually, the solid may change in appearance or consistency.

Q4: Can I "passivate" strontium nitride to make it less reactive?
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A4: While passivation is a technique used to create a protective outer layer on materials, it

is not a standard or straightforward procedure for highly reactive ionic nitrides like

strontium nitride for general laboratory use.[3] The inherent reactivity of strontium
nitride makes the formation of a stable, inert passivation layer challenging. The most

effective way to manage its reactivity is through strict control of the atmosphere and

exclusion of moisture.

Q5: What should I do in case of a small spill of strontium nitride?

A5: In a well-ventilated area (preferably a fume hood), cover the spill with a dry, inert

powder like sand or sodium carbonate. Carefully collect the mixture into a sealed

container for proper disposal. Do not use water or other protic materials to clean the spill.

Quantitative Data
Table 1: Reactivity and Properties of Strontium Nitride

Parameter Value Conditions

Formula Sr₃N₂

Molar Mass 290.87 g/mol

Melting Point ~1200 °C

Hydrolysis Reaction
Sr₃N₂ + 6H₂O → 3Sr(OH)₂ +

2NH₃
Room Temperature

Hydrolysis Rate Constant 3.4 × 10⁻² L mol⁻¹ s⁻¹
Second-order, at room

temperature[1]

Reaction with Oxygen
Forms SrO and nitrogen

oxides
Temperatures > 200 °C[1]

Experimental Protocols
Protocol 1: Handling and Dispensing Strontium Nitride in an Inert Atmosphere Glovebox

Preparation:
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Ensure the glovebox atmosphere has low levels of water and oxygen (typically <1 ppm).

Place all necessary equipment (spatulas, weighing boats, vials, etc.) inside the glovebox

antechamber.

Cycle the antechamber at least three times to remove air and moisture.

Dispensing:

Bring the sealed container of strontium nitride into the glovebox.

Allow the container to reach the glovebox's ambient temperature to prevent condensation.

Carefully open the container.

Using a clean, dry spatula, dispense the desired amount of strontium nitride into a pre-

tared weighing boat or vial.

Immediately and tightly seal the main container of strontium nitride.

Seal the vial containing the dispensed sample.

Cleanup:

Carefully wipe any stray powder with a dry cloth.

All disposable materials that came into contact with strontium nitride should be placed in

a designated waste bag inside the glovebox for proper disposal.

Protocol 2: Setting up a Reaction with Strontium Nitride Using Schlenk Technique

Glassware Preparation:

Assemble the reaction flask and any other necessary glassware (e.g., addition funnel).

Heat the assembled glassware under vacuum with a heat gun to remove adsorbed water.

Allow the glassware to cool to room temperature under a positive pressure of dry, inert gas

(argon or nitrogen).
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Reagent Transfer:

In an inert atmosphere glovebox, weigh the strontium nitride into the reaction flask.

Seal the flask with a septum.

Remove the flask from the glovebox and connect it to a Schlenk line.

Add anhydrous solvent to the reaction flask via a cannula or a gas-tight syringe.

Reaction:

Maintain a positive pressure of inert gas throughout the experiment, monitored with an oil

or mercury bubbler.

Stir the reaction mixture as required by the experimental procedure.

Logical Diagram for Inert Atmosphere Handling:

Inert Atmosphere Handling of Strontium Nitride

Start: Need to handle Sr₃N₂

Is a glovebox available?

Use Glovebox Protocol:
- Antechamber cycling

- Inert atmosphere dispensing
- Proper sealing

Yes

Use Schlenk Line Protocol:
- Oven/flame-dry glassware
- Vacuum/inert gas cycles
- Cannula/syringe transfer

No

Sr₃N₂ handled safely
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Decision diagram for handling strontium nitride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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